Cas no 111948-18-6 ((1-oxo-1-phenylhept-4-en-2-yl) acetate)

(1-oxo-1-phenylhept-4-en-2-yl) acetate structure
111948-18-6 structure
Product Name:(1-oxo-1-phenylhept-4-en-2-yl) acetate
CAS No:111948-18-6
MF:C15H18O3
MW:246.301624774933
CID:2607647
PubChem ID:71335896
Update Time:2025-04-21

(1-oxo-1-phenylhept-4-en-2-yl) acetate Chemical and Physical Properties

Names and Identifiers

    • (1-oxo-1-phenylhept-4-en-2-yl) acetate
    • DTXSID00763784
    • 1-Oxo-1-phenylhept-4-en-2-yl acetate
    • 111948-18-6
    • Inchi: 1S/C15H18O3/c1-3-4-6-11-14(18-12(2)16)15(17)13-9-7-5-8-10-13/h4-10,14H,3,11H2,1-2H3
    • InChI Key: BGOPPUAXZDIFFA-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C(C1C=CC=CC=1)=O)CC=CCC

Computed Properties

  • Exact Mass: 246.125594432Da
  • Monoisotopic Mass: 246.125594432Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 43.4Ų
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